(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetic acid

• IUPAC Name: 2-(3,4-dimethyl-6-oxopyridazin-1-yl)acetic acid
• InChI: InChI=1S/C8H10N2O3/c1-5-3-7(11)10(4-8(12)13)9-6(5)2/h3H,4H2,1-2H3,(H,12,13)
• InChI Key: AOJREGLGFIIAOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(N=C1C)CC(=O)O
• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol

Description

(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetic acid, or 3,4-DMPAA, is an organic compound with a wide variety of applications in scientific research. It is a synthetic derivative of pyridazine, a heterocyclic compound containing both nitrogen and oxygen atoms. 3,4-DMPAA is a versatile compound that can be used for a variety of purposes, including as a reagent for organic synthesis and as a pharmacological tool for studying the effects of drugs on biochemical and physiological processes.

Scientific Research Applications

In this study, a series of pyranopyrazoles were synthesized and characterized. These compounds are reported to have useful properties as therapeutics in clinical applications. The method of synthesis was from ethylacetoacetate and hydrazine derivatives.

1. Field: Medicinal Chemistry Pyranopyrazoles are reported to have useful properties as therapeutics in clinical application. They have been studied for their potential as analgesics, anti-inflammatory agents, antibacterials, antifungals, antituberculars, antimalarials, antitumors, antioxidants, antiproliferatives, antihypertensives, hypnotics, and vasodilators.

2. Application: Therapeutic Use The therapeutic use of pyranopyrazoles is broad, ranging from pain management to the treatment of hypertension. Some pyrazole carbohydrazide derivatives were reported to have moderate anticancer activity.

3. Method of Application: Synthesis The method of synthesis was from ethylacetoacetate and hydrazine derivatives. The synthesized compounds were characterized by means of their UV-VIS, FT-IR, 1H-NMR and 13C-NMR spectral data.

4. Results: Characterization and Theoretical Studies The results of the study included the successful synthesis and characterization of a series of pyranopyrazoles. Density Functional Theory calculations were performed using molecular structures with optimized geometries. Molecular orbital calculations provided a detailed description of the orbitals, including spatial characteristics, nodal patterns, and the contributions of individual atoms.

1. Field: Medicinal Chemistry Pyranopyrazoles are reported to have useful properties as therapeutics in clinical application. A literature survey revealed that pyrazole derivatives have received much attention during the recent years on account of their prominent utilization as analgesic, anti-inflammatory, ulcerogenic.

2. Application: Therapeutic Use The therapeutic use of pyranopyrazoles is broad, ranging from pain management to the treatment of hypertension. Some pyrazole carbohydrazide derivatives were reported to have moderate anticancer activity.

3. Method of Application: Synthesis The method of synthesis was from ethylacetoacetate and hydrazine derivatives according to reference. 3,4-dimethyl-1-phenylpyrano [2,3-c]pyrazol-6 (1H)-one ( 1 ): MP. = 140–142 °C, yield = 85%, and recrystallization solvent is ethanol.

4. Results: Characterization and Theoretical Studies The results of the study included the successful synthesis and characterization of a series of pyranopyrazoles. Density Functional Theory calculations were performed using molecular structures with optimized geometries. Molecular orbital calculations have provided detail description of the orbitals, including spatial characteristics, nodal patterns, and the contributions of individual atoms.